(Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide

• IUPAC Name: (Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide
• InChI: InChI=1S/C19H16BrClN2O3/c1-2-25-17-9-12(7-14(10-22)19(23)24)8-15(20)18(17)26-11-13-5-3-4-6-16(13)21/h3-9H,2,11H2,1H3,(H2,23,24)/b14-7-
• InChI Key: PEWSVEPZDHWVKE-AUWJEWJLSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C(C#N)C(=O)N)Br)OCC2=CC=CC=C2Cl
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C(/C#N)\C(=O)N)Br)OCC2=CC=CC=C2Cl
• Molecular Formula: C19H16BrClN2O3
• Molecular Weight: 435.7 g/mol

Description

(Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the class of compounds known as enamides and has been found to exhibit promising biological activity.

Mechanism of Action

The mechanism of action of (Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of certain enzymes and signaling pathways within cells.
Biochemical and Physiological Effects:
Studies have shown that (Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide can induce apoptosis (programmed cell death) in cancer cells, suppress the proliferation of tumor cells, and reduce inflammation. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide in lab experiments is its potential as a therapeutic agent. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in research.

Future Directions

There are several future directions for research on (Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases. Another direction is to explore its use in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in research.

Synthesis Methods

The synthesis of (Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide involves the reaction of 3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxybenzaldehyde with malononitrile in the presence of a base catalyst. The resulting intermediate is then subjected to a dehydration reaction to yield the final product.

Scientific Research Applications

(Z)-3-[3-bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyanoprop-2-enamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. Additionally, it has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.